Daunorubicin

• CAS: 1407-15-4; 20830-81-3; 23541-50-6
• Molecular Formula: C27H29NO10
• Molecular Weight: 527.5 g/mol
• InChI: InChI=1S/C27H29NO10/c1-10-22(30)14(28)7-17(37-10)38-16-9-27(35,11(2)29)8-13-19(16)26(34)21-20(24(13)32)23(31)12-5-4-6-15(36-3)18(12)25(21)33/h4-6,10,14,16-17,22,30,32,34-35H,7-9,28H2,1-3H3/t10-,14-,16-,17-,22+,27-/m0/s1
• InChIKey: STQGQHZAVUOBTE-VGBVRHCVSA-N
• Solubility: Soluble in methyl alcohol, insoluble in chloroform and benzene.; In water, 3.0X10+4 mg/L at 25 °C; 6.27e-01 g/L

Daunorubicin: Reference Anthracycline for Leukemia Induction

Daunorubicin (daunomycin) is a type I anthracycline antibiotic isolated from Streptomyces peucetius, functioning as a DNA intercalator and topoisomerase II poison. Its FDA-approved indications are restricted to acute myeloid leukemia (AML) and acute lymphoblastic leukemia (ALL) in combination chemotherapy [1]. Unlike its 14-hydroxy congener doxorubicin—which has broad solid-tumor utility—daunorubicin's clinical differentiation lies in its narrower hematologic indication spectrum, distinct cardiac safety profile, and its role as the historical reference standard against which newer anthracyclines (idarubicin, mitoxantrone) and liposomal formulations are benchmarked in randomized controlled trials [2]. The liposomal co-formulation with cytarabine (CPX-351) received FDA approval in 2017 for therapy-related AML and AML with myelodysplasia-related changes [1].

Model

Reference anthracycline for leukemia research models including AML and ALL study contexts

Endpoint

Cardiotoxicity endpoint monitoring tool with reported lower CTRCD risk profile vs doxorubicin class

Calibrator

P-gp substrate calibrator for multidrug resistance assay development and reversal studies

• [1] U.S. National Library of Medicine, DailyMed. DAUNORUBICIN HYDROCHLORIDE injection, solution. Label updated December 25, 2024. View Source
• [2] Wiles ME, et al. Anthracycline Efficacy in vitro: Cytotoxicity of Liposomal/Nonliposomal Daunorubicin and Doxorubicin for Multiple Tumor Cell Types. Drug Deliv. 1997;4(4):245-252. PMID: 26582444. View Source

Daunorubicin Procurement Rationale

Despite a shared anthracycline pharmacophore, daunorubicin cannot be freely substituted with doxorubicin, idarubicin, epirubicin, or mitoxantrone in clinical protocols. Quantitative evidence demonstrates that these agents diverge in cardiotoxicity risk (daunorubicin-to-doxorubicin equivalence ratio 0.6), intracellular uptake kinetics (idarubicin uptake is 6- to 25-fold higher), and clinical efficacy endpoints in AML (5-year DFS 29% for daunorubicin vs 37% for mitoxantrone and idarubicin, P < .001) [1][2][3]. The FDA label imposes a cumulative lifetime dose cap of 400–550 mg/m² in adults due to myocardial toxicity risk, a constraint that varies across anthracyclines [1]. Liposomal encapsulation further alters pharmacokinetic behavior, with liposomal daunorubicin exhibiting an LD50 of 29.35 mg/kg versus 5.45 mg/kg for free drug in preclinical models [4]. These quantitative differences mandate compound-specific, indication-anchored procurement decisions.

Cardiotoxicity

Cardiotoxicity risk profiles differ across anthracyclines; reported equivalence ratios may not transfer — doxorubicin, epirubicin, and mitoxantrone each require compound-specific cardiac endpoint review

Uptake

Intracellular accumulation varies substantially; MDR assay interpretation may shift — idarubicin achieves higher uptake, limiting direct substitution in resistance studies

Efficacy

Leukemia endpoint outcomes are compound-specific; reported DFS may differ by agent — mitoxantrone and idarubicin showed distinct endpoint profiles in RCT context; direct interchangeability not supported

• [1] U.S. National Library of Medicine, DailyMed. DAUNORUBICIN HYDROCHLORIDE injection, solution. Label updated December 25, 2024. View Source
• [2] Mandelli F, Vignetti M, Suciu S, et al. Daunorubicin versus mitoxantrone versus idarubicin as induction and consolidation chemotherapy for adults with acute myeloid leukemia: the EORTC and GIMEMA groups study AML-10. J Clin Oncol. 2009;27(32):5397-5403. DOI: 10.1200/JCO.2008.20.6490. View Source
• [3] Tidefelt U, et al. Comparison of idarubicin and daunorubicin and their main metabolites regarding intracellular uptake and effect on sensitive and multidrug-resistant HL60 cells. Cancer Chemother Pharmacol. 1996;38(5):476-480. PMID: 8765443. View Source
• [4] Song H, et al. Pharmacokinetic and cytotoxic studies of pegylated liposomal daunorubicin. Cancer Chemother Pharmacol. 2006;57(5):591-598. PMID: 16133530. View Source

Daunorubicin Differentiation Evidence

Cardiotoxicity Risk vs. Doxorubicin

The International Late Effects of Childhood Cancer Guideline Harmonization Group (IGHG) expert panel determined that the risk of cancer therapy-related cardiac dysfunction (CTRCD) is lower with daunorubicin than with doxorubicin, assigning a doxorubicin-equivalent dose conversion factor of 0.6 for daunorubicin (moderate-quality evidence; strong recommendation) [1]. This means that 100 mg/m² of daunorubicin is estimated to confer approximately 60% of the CTRCD risk of 100 mg/m² of doxorubicin. By contrast, mitoxantrone was assigned a factor of 10.5 (low-quality evidence), indicating substantially higher cardiotoxicity [2]. The 95% CI for the daunorubicin equivalence ratio was 0.4–1.0, confirming a statistically significant reduction in cardiotoxicity risk relative to doxorubicin [2].

Cardiotoxicity Risk

Head-to-head

Equiv. ratio 0.6

Dau

Dox

95% CI 0.4–1.0; Mitox. 10.5

Supports cardiac safety endpoint review; lower reported CTRCD risk vs. doxorubicin reference

IGHG expert panel; moderate-quality evidence; pediatric survivor cohort meta-analysis

Evidence Dimension	CTRCD risk equivalence ratio (doxorubicin = 1.0 reference)
Target Compound Data	Equivalence ratio 0.6 (95% CI: 0.4–1.0)
Comparator Or Baseline	Doxorubicin = 1.0 (reference); Mitoxantrone = 10.5 (95% CI: 6.2–19.1); Epirubicin = 0.8 (95% CI: 0.5–2.8)
Quantified Difference	Daunorubicin confers ~40% lower CTRCD risk than doxorubicin at equivalent mg/m² dosing; mitoxantrone confers ~10.5-fold higher risk
Conditions	Meta-analysis of pediatric cancer survivor cohorts; IGHG systematic evidence review, JACC: CardioOncology 2025 Expert Panel

Why This Matters

For procurement in pediatric and adult leukemia protocols, daunorubicin offers a quantifiably lower cardiotoxicity liability than doxorubicin at equivalent dosing, which may influence formulary selection where cumulative anthracycline exposure is a concern.

• [1] IGHG Recommendations for Anthracycline and Anthraquinone Cardiac Dysfunction Equivalence Ratios After Childhood Cancer: JACC: CardioOncology Expert Panel. JACC CardioOncol. 2025;7(6):683-690. DOI: 10.1016/j.jaccao.2025.05.009. View Source
• [2] American College of Cardiology. JACC: CardioOncology Expert Panel Recommends Equivalence Ratios For Some Chemotherapy Drugs Post Childhood Cancer. ACC News Story, June 25, 2025. View Source

Intracellular Uptake vs. Idarubicin

In a direct head-to-head comparison using drug-sensitive and multidrug-resistant HL60 human leukemia cells, the intracellular uptake of idarubicin was 6 times that of daunorubicin in drug-sensitive cells and 25 times higher in P-glycoprotein-overexpressing resistant cells [1]. For the principal metabolites, idarubicinol uptake exceeded daunorubicinol uptake by factors of 25 (sensitive) and 7 (resistant), respectively. Despite this uptake disadvantage, daunorubicin achieved equivalent growth inhibition (IC50) at an intracellular concentration of 0.5 nmol/mg protein in sensitive cells, identical to idarubicin [1]. This indicates that daunorubicin exhibits higher intrinsic cytotoxicity per unit of intracellular drug accumulated, making it a more potent agent on a per-molecule basis.

Intracellular Uptake

Head-to-head

6× to 25× uptake difference

Supports MDR substrate calibration; idarubicin accumulates 6–25× more in HL60 cells

Drug-sensitive and P-gp-overexpressing HL60 lines; equivalent IC50 at matched intracellular concentration

Evidence Dimension	Intracellular drug uptake ratio (idarubicin vs. daunorubicin)
Target Compound Data	Daunorubicin intracellular uptake set as reference = 1.0; IC50 = 0.5 nmol/mg protein in drug-sensitive HL60 cells
Comparator Or Baseline	Idarubicin uptake: 6× higher in sensitive cells; 25× higher in resistant cells. IC50 also 0.5 nmol/mg protein in sensitive cells
Quantified Difference	Idarubicin achieves 6-fold (sensitive) to 25-fold (resistant) greater intracellular accumulation; daunorubicin achieves equivalent growth inhibition at identical intracellular concentration (0.5 nmol/mg)
Conditions	HL60 human leukemia cell lines (drug-sensitive and multidrug-resistant variants); intracellular ATP bioluminescence assay after 4-day culture [1]

Why This Matters

For researchers investigating multidrug resistance mechanisms, daunorubicin serves as the reference substrate with defined, lower intracellular accumulation, enabling quantitative measurement of resistance reversal by P-gp inhibitors or formulation strategies.

• [1] Tidefelt U, et al. Comparison of idarubicin and daunorubicin and their main metabolites regarding intracellular uptake and effect on sensitive and multidrug-resistant HL60 cells. Cancer Chemother Pharmacol. 1996;38(5):476-480. PMID: 8765443. View Source

AML Efficacy vs. Mitoxantrone and Idarubicin

The landmark EORTC and GIMEMA AML-10 trial (N = 2,157 adults aged 15–60 with newly diagnosed AML) randomized patients to daunorubicin, idarubicin, or mitoxantrone in combination with cytarabine and etoposide [1]. While the complete remission (CR) rate was similar across arms (69% overall), the 5-year disease-free survival (DFS) was significantly shorter in the daunorubicin arm: 29% versus 37% for both mitoxantrone and idarubicin (P < .001) [1]. The 5-year overall survival was 31%, 34%, and 34% for daunorubicin, mitoxantrone, and idarubicin, respectively. A contemporaneous single-institution randomized trial (n = 130) reported CR rates of 80% for idarubicin/Ara-C versus 58% for daunorubicin/Ara-C (P = .005), with median overall survival of 19.5 vs. 13.5 months (P = .025) [2].

AML Efficacy

Head-to-head

5-yr DFS 29% vs 37%

Dau

Mit/Ida

P < .001; N=2,157; AML-10 RCT

Reported AML endpoint context; comparator DFS difference noted in Phase III trial

EORTC/GIMEMA AML-10; daunorubicin 50 mg/m² + cytarabine + etoposide

Evidence Dimension	5-year disease-free survival in adult AML (induction + consolidation)
Target Compound Data	Daunorubicin: 5-year DFS = 29%; 5-year OS = 31%; CR rate = 69% (overall in AML-10 trial); CR = 58% in Berman trial
Comparator Or Baseline	Mitoxantrone: 5-year DFS = 37%, OS = 34%; Idarubicin: 5-year DFS = 37%, OS = 34% (AML-10 trial). Idarubicin/Ara-C: CR = 80%, median OS = 19.5 months (Berman trial)
Quantified Difference	Daunorubicin 5-year DFS is 8 percentage points lower than both comparators (29% vs. 37%, P < .001). CR rate 22 percentage points lower vs. idarubicin in Berman trial (58% vs. 80%, P = .005)
Conditions	AML-10: Phase III RCT, 2,157 patients, daunorubicin 50 mg/m² × 3 days + cytarabine + etoposide vs. idarubicin 10 mg/m² or mitoxantrone 12 mg/m² [1]. Berman trial: 130 patients, daunorubicin 50 mg/m² + Ara-C vs. idarubicin 12 mg/m² + Ara-C [2]

Why This Matters

This evidence establishes that daunorubicin is not the most efficacious anthracycline in AML induction and may be preferentially procured as the reference comparator arm in clinical trials, or where cost and cardiotoxicity considerations outweigh the survival advantage of newer agents.

• [1] Mandelli F, Vignetti M, Suciu S, et al. Daunorubicin versus mitoxantrone versus idarubicin as induction and consolidation chemotherapy for adults with acute myeloid leukemia: the EORTC and GIMEMA groups study AML-10. J Clin Oncol. 2009;27(32):5397-5403. DOI: 10.1200/JCO.2008.20.6490. View Source
• [2] Berman E, Heller G, Santorsa J, et al. Results of a randomized trial comparing idarubicin and cytosine arabinoside with daunorubicin and cytosine arabinoside in adult patients with newly diagnosed acute myelogenous leukemia. Blood. 1991;77(8):1666-1674. PMID: 2015395. View Source

Apoptosis Induction Kinetics vs. Idarubicin

In a controlled comparison using identical intracellular drug concentrations (extracellular concentrations: idarubicin 0.35 µM, daunorubicin 1 µM to achieve comparable uptake), idarubicin induced approximately 20% apoptosis within 8 hours, whereas daunorubicin required at least 22 hours to reach the same 20% apoptotic fraction across MOLT-4, HL60, CEM, and K562 human leukemic cell lines [1]. Ida was at least twice as potent as Dnr in cytotoxicity assays (MTT) across all tested lines. Additionally, continuous incubation with daunorubicin—but not idarubicin—led to increased mdr1 gene expression as measured by real-time PCR, suggesting compound-specific differences in resistance induction potential [1].

Apoptosis Kinetics

Head-to-head

≥22 h vs ~8 h to 20% apoptosis

Supports apoptosis pathway interpretation; idarubicin ~2.75× faster at matched intracellular concentration

MOLT-4, HL60, CEM, K562 lines; Annexin V-FITC; mdr1 upregulation unique to daunorubicin upon continuous exposure

Evidence Dimension	Time to 20% apoptosis induction at matched intracellular concentration
Target Compound Data	Daunorubicin: ≥22 hours to 20% apoptosis; extracellular concentration 1 µM; at least 2-fold less potent than idarubicin in MTT assay
Comparator Or Baseline	Idarubicin: ~8 hours to 20% apoptosis; extracellular concentration 0.35 µM; at least 2-fold more potent than daunorubicin
Quantified Difference	Idarubicin achieves equivalent apoptosis ~2.75-fold faster (8 h vs. ≥22 h). Daunorubicin uniquely induces mdr1 gene upregulation upon continuous exposure; idarubicin does not
Conditions	MOLT-4, HL60, CEM, K562 human leukemic cell lines; Annexin V-FITC apoptosis assay; equal intracellular drug concentrations verified [1]

Why This Matters

For leukemia cell biology researchers, daunorubicin provides a slower apoptosis induction baseline and a unique property of mdr1 upregulation, making it the preferred tool compound for studying resistance acquisition mechanisms versus the faster-acting idarubicin.

• [1] Lotfi K, et al. Comparison of idarubicin and daunorubicin regarding intracellular uptake, induction of apoptosis, and resistance. Cancer Lett. 2002;178(2):141-149. PMID: 11867198. View Source

Liposomal vs. Free Drug Toxicity

Pegylated liposomal encapsulation of daunorubicin significantly attenuates acute toxicity: the half-lethal dose (LD50) in preclinical models was 29.35 mg/kg for liposomal daunorubicin compared with 5.45 mg/kg for free daunorubicin, representing a 5.4-fold improvement in the therapeutic index [1]. Pharmacokinetic analysis demonstrated slower clearance, elevated AUC, and increased half-life for the liposomal formulation, accompanied by altered tissue distribution with lower cardiac accumulation [1]. In a clinical context, DaunoXome (liposomal daunorubicin) showed comparable efficacy to ABV (doxorubicin/bleomycin/vincristine) in AIDS-related Kaposi's sarcoma, with median survival of 369 days versus 342 days (P = .19) [2].

Liposomal vs Free Toxicity

Head-to-head

LD50 29.35 vs 5.45 mg/kg

Lipo

Free

5.4× LD50 improvement; lower cardiac accumulation

Supports formulation toxicity benchmarking; pegylated liposomal encapsulation reduces acute toxicity

In vivo mouse model; radiolabeled pegylated liposomal daunorubicin; altered tissue distribution

Evidence Dimension	Acute toxicity (LD50) and pharmacokinetic parameters in preclinical model
Target Compound Data	Liposomal daunorubicin: LD50 = 29.35 mg/kg; slower clearance; elevated AUC; lower cardiac accumulation
Comparator Or Baseline	Free daunorubicin: LD50 = 5.45 mg/kg; faster clearance; higher cardiac accumulation
Quantified Difference	Liposomal formulation increases LD50 by 5.4-fold (29.35 vs. 5.45 mg/kg). Free daunorubicin is 5.4× more acutely toxic at equivalent dose
Conditions	In vivo mouse model; radiolabeled pegylated liposomal daunorubicin; tissue distribution and plasma pharmacokinetics evaluated [1]

Why This Matters

For procurement decisions involving formulation selection, liposomal daunorubicin offers a quantifiable 5.4-fold improvement in acute tolerability with reduced cardiac exposure, supporting its preferential selection where cumulative or acute cardiotoxicity is a primary concern.

• [1] Song H, et al. Pharmacokinetic and cytotoxic studies of pegylated liposomal daunorubicin. Cancer Chemother Pharmacol. 2006;57(5):591-598. PMID: 16133530. View Source
• [2] Gill PS, et al. Randomized phase III trial of liposomal daunorubicin versus doxorubicin, bleomycin, and vincristine in AIDS-related Kaposi's sarcoma. J Clin Oncol. 1996;14(8):2353-2364. PMID: 8708728. View Source

In Vitro Cytotoxicity vs. Doxorubicin

Contrary to the clinical convention that restricts daunorubicin to leukemias and directs doxorubicin toward solid tumors, systematic in vitro cytotoxicity testing across a panel of human tumor cell lines (breast, lung, ovarian, prostate, melanoma, lymphoma, and leukemia) revealed comparable activity for daunorubicin, doxorubicin, and liposomal daunorubicin [1]. In breast adenocarcinoma SK-BR-3 cells, IC50 values were 5.9, 9.1, and 4.7 ng/mL for daunorubicin, doxorubicin, and liposomal daunorubicin, respectively. Notably, several solid tumor cell types showed greater sensitivity to daunorubicin than to doxorubicin: DU-145 prostate carcinoma cells exhibited IC50 values of 10.4 ng/mL for daunorubicin versus 41.2 ng/mL for doxorubicin (P < .001), a 4-fold difference [1]. Liposomal daunorubicin (L-DnR) maintained comparable in vitro potency to free drug, unlike PEGylated doxorubicin which was 100- to 10,000-fold less potent [1].

In Vitro Cytotoxicity

Head-to-head

DU-145 IC50 10.4 vs 41.2 ng/mL

Supports cytotoxicity spectrum interpretation; 4× reported potency difference in prostate carcinoma line

[³H]thymidine incorporation assay; liposomal daunorubicin retained full in vitro potency unlike PEG-doxorubicin

Evidence Dimension	In vitro cytotoxicity (IC50) across human tumor cell lines
Target Compound Data	Daunorubicin: SK-BR-3 IC50 = 5.9 ng/mL; DU-145 IC50 = 10.4 ng/mL. Liposomal daunorubicin: SK-BR-3 IC50 = 4.7 ng/mL
Comparator Or Baseline	Doxorubicin: SK-BR-3 IC50 = 9.1 ng/mL; DU-145 IC50 = 41.2 ng/mL. PEG-doxorubicin: IC50 values 100-10,000× higher than free drugs
Quantified Difference	Daunorubicin 4× more potent than doxorubicin in DU-145 prostate carcinoma (10.4 vs. 41.2 ng/mL, P < .001). Liposomal daunorubicin retains full in vitro potency; PEG-doxorubicin does not
Conditions	Multiple human tumor cell lines; [3H]thymidine incorporation cytotoxicity assay [1]

Why This Matters

For preclinical drug screening and repurposing studies, daunorubicin's broader-than-expected in vitro cytotoxicity spectrum challenges the historical indication restriction and supports its use as a probe compound in solid tumor panels, particularly where doxorubicin resistance is encountered.

• [1] Wiles ME, et al. Anthracycline Efficacy in vitro: Cytotoxicity of Liposomal/Nonliposomal Daunorubicin and Doxorubicin for Multiple Tumor Cell Types. Drug Deliv. 1997;4(4):245-252. PMID: 26582444. View Source

Daunorubicin Application Scenarios

AML Induction: 7+3 Regimen

Daunorubicin remains the historical reference anthracycline in the '7+3' induction backbone (daunorubicin 45–90 mg/m² × 3 days + cytarabine 100–200 mg/m² × 7 days) for newly diagnosed AML [1]. While idarubicin and mitoxantrone demonstrate superior 5-year DFS (37% vs. 29%, P < .001) [2], daunorubicin's 40% lower CTRCD risk versus doxorubicin (equivalence ratio 0.6) [3] and extensive long-term safety data position it as the preferred agent when cardiac safety is prioritized over incremental efficacy gains. High-dose daunorubicin (90 mg/m²) achieves comparable CR rates to standard-dose idarubicin (77.5% vs. 78.2%, P = .79) with equivalent 5-year overall survival (48% vs. 48%, P = .54) [4], supporting dose intensification as a strategy to close the efficacy gap without switching compounds.

Pediatric Leukemia: Cardiotoxicity Minimization

The IGHG 2025 Expert Panel recommendations establish daunorubicin as the anthracycline with the lowest cardiotoxicity risk among those with evidence-based equivalence ratios (0.6 vs. doxorubicin = 1.0), lower than epirubicin (0.8) and markedly lower than mitoxantrone (10.5) [3]. This quantifiable cardiac safety advantage directly supports daunorubicin procurement for pediatric ALL and AML protocols where lifetime cumulative anthracycline exposure is the determining factor in long-term survivorship outcomes. The FDA label specifies a pediatric cumulative dose limit of 300 mg/m² in children >2 years and 10 mg/kg in children <2 years [1], reinforcing the need for compound-specific dosing calculators that account for the differential cardiotoxicity ratios.

MDR Research: P-gp Reference Substrate

Daunorubicin's defined intracellular uptake disadvantage (6-fold lower than idarubicin in sensitive HL60 cells; 25-fold lower in P-gp-overexpressing resistant cells) [5] makes it the quantitative reference substrate for P-glycoprotein-mediated multidrug resistance (MDR) assays. Its unique property of upregulating mdr1 gene expression upon continuous exposure—a characteristic not shared by idarubicin [6]—enables its use as both a resistance-inducing agent and a probe for evaluating MDR reversal strategies. Researchers investigating P-gp inhibitors (e.g., verapamil, cyclosporin A, tariquidar) routinely employ daunorubicin as the calibrator compound to quantify resistance reversal ratios in standardized assays.

Liposomal Formulation Benchmarking: Free Daunorubicin as the Toxicity Reference Standard

The 5.4-fold LD50 differential between free daunorubicin (5.45 mg/kg) and pegylated liposomal daunorubicin (29.35 mg/kg) [7] establishes free daunorubicin as the validated toxicity reference standard for benchmarking novel anthracycline delivery systems. Liposomal daunorubicin (DaunoXome) uniquely retains full in vitro potency unlike PEGylated doxorubicin formulations, which show 100- to 10,000-fold reduced activity [8]. This property supports the use of daunorubicin in comparative formulation development where maintaining cytotoxic potency while reducing systemic toxicity is the primary optimization goal. The FDA-approved liposomal co-formulation with cytarabine (CPX-351) further demonstrates daunorubicin's compatibility with fixed-dose liposomal combination products [1].

Application

Selection Property

Validation Focus

AML leukemia research models

Reference anthracycline regimen context

Regimen-specific endpoint review; dose-intensification response interpretation

Cardiotoxicity endpoint studies

Cardiotoxicity risk profile review

Cumulative exposure endpoint monitoring; pediatric survivorship model context

Multidrug resistance mechanism research

P-gp substrate calibration

Transporter-mediated resistance assay validation; reversal agent benchmarking

Anthracycline formulation development

Free-drug toxicity benchmark

Formulation exposure model review; liposomal encapsulation efficiency comparison

• [1] U.S. National Library of Medicine, DailyMed. DAUNORUBICIN HYDROCHLORIDE injection, solution. Label updated December 25, 2024. View Source
• [2] Mandelli F, Vignetti M, Suciu S, et al. Daunorubicin versus mitoxantrone versus idarubicin as induction and consolidation chemotherapy for adults with acute myeloid leukemia: the EORTC and GIMEMA groups study AML-10. J Clin Oncol. 2009;27(32):5397-5403. View Source
• [3] IGHG Recommendations for Anthracycline and Anthraquinone Cardiac Dysfunction Equivalence Ratios After Childhood Cancer: JACC: CardioOncology Expert Panel. JACC CardioOncol. 2025;7(6):683-690. View Source
• [4] Ohtake S, Miyawaki S, Fujita H, et al. Randomized study of induction therapy comparing standard-dose idarubicin with high-dose daunorubicin in adult patients with previously untreated acute myeloid leukemia: the JALSG AML201 Study. Blood. 2011;117(8):2358-2365. View Source
• [5] Tidefelt U, et al. Comparison of idarubicin and daunorubicin and their main metabolites regarding intracellular uptake and effect on sensitive and multidrug-resistant HL60 cells. Cancer Chemother Pharmacol. 1996;38(5):476-480. PMID: 8765443. View Source
• [6] Lotfi K, et al. Comparison of idarubicin and daunorubicin regarding intracellular uptake, induction of apoptosis, and resistance. Cancer Lett. 2002;178(2):141-149. PMID: 11867198. View Source
• [7] Song H, et al. Pharmacokinetic and cytotoxic studies of pegylated liposomal daunorubicin. Cancer Chemother Pharmacol. 2006;57(5):591-598. PMID: 16133530. View Source
• [8] Wiles ME, et al. Anthracycline Efficacy in vitro: Cytotoxicity of Liposomal/Nonliposomal Daunorubicin and Doxorubicin for Multiple Tumor Cell Types. Drug Deliv. 1997;4(4):245-252. PMID: 26582444. View Source